4-Amino-1-methyl-3-(propan-2-YL)-1H-pyrazol-5-OL

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• SMILES: CC(C)C1=C(C(=O)N(N1)C)N
• InChI: InChI=1S/C7H13N3O/c1-4(2)6-5(8)7(11)10(3)9-6/h4,9H,8H2,1-3H3
• InChIKey: VEKDIAFNRYIKDZ-UHFFFAOYSA-N

4-Amino-1-methyl-3-isopropyl-1H-pyrazol-5-ol Physicochemical Profile

4-Amino-1-methyl-3-(propan-2-yl)-1H-pyrazol-5-ol (CAS 1495053-78-5) is a trisubstituted 5-hydroxypyrazole carrying a C4-amino, N1-methyl, and C3-isopropyl group, with molecular formula C₇H₁₃N₃O and molecular weight 155.20 g·mol⁻¹ . The compound is supplied as a solid (purity ≥95%) requiring sealed, dry storage at 2–8 °C and ships at ambient temperature . Its computed logP of 0.83, two hydrogen-bond donors, four hydrogen-bond acceptors, and topological polar surface area of 64.1 Ų place it in a lipophilicity and polarity window distinct from simpler 4-aminopyrazole building blocks, directly influencing solvent partitioning, membrane permeability, and downstream synthetic compatibility [1].

• Trisubstituted 4-amino-5-hydroxypyrazole building block

• C5-OH nucleophilic handle for ether/ester derivatization

• Lipophilicity shifted to moderately lipophilic range vs. des-isopropyl analog

• [1] ChemSrc. 4-Amino-3-isopropyl-1-methyl-1H-pyrazol-5-ol – Physicochemical Properties. https://m.chemsrc.com/mip/chanpin/6764321.html (accessed 2026-04-28). View Source

4-Amino-1-methyl-3-isopropyl-1H-pyrazol-5-ol vs. Common Intermediates

The target compound occupies a narrow structural niche among 4-aminopyrazoles: it pairs a C3-isopropyl group (absent in the widely stocked 4-amino-1-methylpyrazole, CAS 69843-13-6) with a free C5-hydroxyl group (absent in the corresponding 5-carboxamide analog) and an N1-methyl rather than N1-isopropyl substituent . These three features collectively determine hydrogen-bond donor/acceptor stoichiometry (2 HBD / 4 HBA), logP, boiling point, and the availability of the C5-OH as a nucleophilic handle for etherification, esterification, or oxidation [1]. Substituting any close analog—whether the des-isopropyl 4-amino-1-methylpyrazole (logP −0.4 vs. 0.83), the N1-isopropyl regioisomer 4-amino-1-isopropyl-1H-pyrazol-5-ol (logP 0.2, bp ∼271 °C vs. ∼301 °C), or the 5-amino isomer 3-isopropyl-1-methyl-1H-pyrazol-5-amine (lacking the 5-OH handle)—alters at least two key property dimensions simultaneously, making direct experimental or process interchange unreliable [1].

• Des-isopropyl analog shifts logP and TPSA, which may alter extraction, chromatography, and membrane permeability predictions.
• N1-isopropyl regioisomer changes boiling point and HBA count, potentially affecting distillation cut points and hydrogen-bond networks.
• 5-Amino regioisomer lacks the C5-OH handle, eliminating key nucleophilic derivatization pathways and altering regiospecific reactivity.

• [1] PubChem. 4-Amino-1-isopropyl-1H-pyrazol-5-ol – Compound Summary CID 45116733. https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-isopropyl-1H-pyrazol-5-ol (accessed 2026-04-28). View Source

4-Amino-1-methyl-3-isopropyl-1H-pyrazol-5-ol: Key Evidence vs. Analogs

Lipophilicity vs. Des-Isopropyl Analog

The target compound exhibits a computed logP of 0.83, compared to an XLogP3 of −0.4 for the commonly used building block 4-amino-1-methylpyrazole (CAS 69843-13-6), a difference of 1.23 log units . The N1-isopropyl analog 4-amino-1-isopropyl-1H-pyrazol-5-ol (CAS 198885-82-4) shows an intermediate XLogP3 of 0.2 [1]. This difference shifts the target compound from the hydrophilic domain into a moderately lipophilic range, altering predicted octanol–water partitioning by approximately one order of magnitude relative to the des-isopropyl comparator .

Lipophilicity vs. Des-Isopropyl

Head-to-head

Target logP 0.83 vs. −0.40 (des-isopropyl) Δ +1.23 log units

Informs extraction and permeability prediction workflows

Computed values; confirm experimentally

Evidence Dimension	Lipophilicity (logP / XLogP3)
Target Compound Data	logP = 0.83 (computed)
Comparator Or Baseline	4-Amino-1-methylpyrazole: XLogP3 = −0.40; 4-Amino-1-isopropyl-1H-pyrazol-5-ol: XLogP3 = 0.20
Quantified Difference	ΔlogP = +1.23 vs. 4-amino-1-methylpyrazole; +0.63 vs. N1-isopropyl analog
Conditions	Computed logP (ChemScene) and XLogP3 (PubChem/Angene); standard in silico prediction algorithms

Why This Matters

A >1.2 log unit increase in lipophilicity directly affects liquid–liquid extraction efficiency, chromatographic retention (log k'), and predicted membrane permeability, making the target compound unsuitable as a 1:1 substitute in workflows optimized for 4-amino-1-methylpyrazole.

• [1] PubChem. 4-Amino-1-isopropyl-1H-pyrazol-5-ol – Compound Summary CID 45116733. https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-isopropyl-1H-pyrazol-5-ol (accessed 2026-04-28). View Source

H-Bond Donor/Acceptor Profile vs. Des-Isopropyl Analog

The target compound possesses two hydrogen-bond donors (4-NH₂ and 5-OH) and four hydrogen-bond acceptors (N1, N2, 4-NH₂, 5-OH), whereas 4-amino-1-methylpyrazole has only one HBD (4-NH₂) and two HBA (N1, N2), based on computed descriptors . The N1-isopropyl analog matches the target on HBD count (2) but has only three HBA [1]. The additional HBD provided by the C5-OH group enables bidentate hydrogen-bonding motifs that are sterically and electronically inaccessible to 4-amino-1-methylpyrazole, and the fourth HBA provides an extra lone-pair donor site relative to the N1-isopropyl comparator [1].

H-Bond Profile vs. Des-Isopropyl

Head-to-head

Target HBD=2, HBA=4 vs. HBD=1, HBA=2 (des-isopropyl) ΔHBD +1, ΔHBA +2

Alters solubility, crystal packing, and target engagement predictions

Computed descriptors; verify with experimental solubility

Evidence Dimension	Hydrogen-bond donor and acceptor counts
Target Compound Data	HBD = 2; HBA = 4 (computed)
Comparator Or Baseline	4-Amino-1-methylpyrazole: HBD = 1, HBA = 2; 4-Amino-1-isopropyl-1H-pyrazol-5-ol: HBD = 2, HBA = 3
Quantified Difference	ΔHBD = +1 vs. 4-amino-1-methylpyrazole; ΔHBA = +2 vs. 4-amino-1-methylpyrazole; ΔHBA = +1 vs. N1-isopropyl analog
Conditions	Computed properties: ChemScene (target); Angene Chemical (4-amino-1-methylpyrazole); PubChem (N1-isopropyl analog)

Why This Matters

Doubling the number of hydrogen-bond donors and acceptors alters aqueous solubility, crystal packing, and protein–ligand interaction potential, preventing direct substitution in crystallization screens, biochemical assays, or structure-based design campaigns calibrated on 4-amino-1-methylpyrazole.

• [1] PubChem. 4-Amino-1-isopropyl-1H-pyrazol-5-ol – Compound Summary CID 45116733. https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-isopropyl-1H-pyrazol-5-ol (accessed 2026-04-28). View Source

Boiling Point and Thermal Stability vs. N1-Isopropyl Analog

The predicted boiling point of the target compound is 301.2 ± 42.0 °C (at 760 mmHg), whereas the N1-isopropyl analog 4-amino-1-isopropyl-1H-pyrazol-5-ol has a predicted boiling point of 271.3 ± 25.0 °C, yielding a difference of approximately 30 °C [1]. The des-isopropyl comparator 4-amino-1-methylpyrazole boils at 231.4 °C . The elevated boiling point of the target relative to the N1-isopropyl regioisomer is consistent with the additional methyl group on the pyrazole ring (C7 vs. C6), which increases molecular weight from 141.17 to 155.20 g·mol⁻¹ and adds van der Waals contact surface area [1].

Boiling Point vs. N1-Isopropyl

Data to verify

Target bp 301.2 °C | Comparator 271.3 °C | Δ ≈ +30 °C

Impacts distillation cut points and thermal stability window

Predicted values; confirm by DSC/TGA

Evidence Dimension	Boiling point (predicted, 760 mmHg)
Target Compound Data	301.2 ± 42.0 °C
Comparator Or Baseline	4-Amino-1-isopropyl-1H-pyrazol-5-ol: 271.3 ± 25.0 °C; 4-Amino-1-methylpyrazole: 231.4 °C
Quantified Difference	Δbp ≈ +30 °C vs. N1-isopropyl analog; Δbp ≈ +70 °C vs. 4-amino-1-methylpyrazole
Conditions	Predicted values from ChemSrc and ChemBlink databases (in silico estimation methods)

Why This Matters

A 30 °C difference in boiling point alters distillation cut points, rotary evaporation parameters, and thermal stability windows during solvent removal, directly impacting process development and purification protocol design.

• [1] ChemSrc. 4-Amino-3-isopropyl-1-methyl-1H-pyrazol-5-ol – Physicochemical Properties. https://m.chemsrc.com/mip/chanpin/6764321.html (accessed 2026-04-28). View Source

C4-Amino Regioisomerism vs. 5-Amino Analog

The target compound places the primary amino group at the C4 position of the pyrazole ring (with a C5-OH), whereas the commercially available isomer 3-isopropyl-1-methyl-1H-pyrazol-5-amine (CAS 3702-12-3) carries the amino group at C5 and lacks the hydroxyl substituent entirely [1]. In 4-aminopyrazoles, diazotization at C4 generates a diazonium species suitable for Sandmeyer-type or azo-coupling chemistry; 5-aminopyrazoles instead react at the exocyclic nitrogen, yielding different regioisomeric products [2]. Additionally, the C5-OH in the target compound competes with the 4-NH₂ as a nucleophile, enabling chemoselective protection strategies (e.g., O-silylation vs. N-acylation) that are not available with 3-isopropyl-1-methyl-1H-pyrazol-5-amine [1][2].

Regioisomer Identity

Class-level

4-NH₂/5-OH vs. 5-NH₂ regioisomeric substitution pattern

Determines synthetic pathway in diazotization and acylation

Class-level SAR; verify regioisomer-specific reactivity

Evidence Dimension	Regiochemistry of amino and hydroxyl substituents
Target Compound Data	4-NH₂ / 5-OH arrangement (C4-amino, C5-hydroxy)
Comparator Or Baseline	3-Isopropyl-1-methyl-1H-pyrazol-5-amine: 5-NH₂, no 5-OH; 4-Amino-1-isopropyl-1H-pyrazol-5-ol: 4-NH₂ / 5-OH but N1-isopropyl instead of N1-methyl
Quantified Difference	Regioisomeric: amino position (C4 vs. C5) and presence/absence of C5-OH
Conditions	Structural comparison based on CAS registry data and published pyrazole reactivity principles (aminopyrazole diazotization and acylation literature)

Why This Matters

Regioisomeric aminopyrazoles follow divergent synthetic pathways during diazotization, acylation, and cyclocondensation reactions; selecting the wrong isomer yields structurally distinct products, making regioisomer identity a critical procurement checkpoint.

• [1] ChemSrc. 4-Amino-3-isopropyl-1-methyl-1H-pyrazol-5-ol – Physicochemical Properties. https://m.chemsrc.com/mip/chanpin/6764321.html (accessed 2026-04-28). View Source
• [2] Aminopyrazoles. V. Structure assignment of 1H-pyrazol-3- and 5-amines by means of the 1H NMR δ(4-H)-values of their exo-N-toluenesulfonyl derivatives. Journal of Heterocyclic Chemistry (relevant mechanistic principles for aminopyrazole regioisomer reactivity). View Source

Topological Polar Surface Area vs. Des-Isopropyl Analog

The computed topological polar surface area (TPSA) of the target compound is 64.07 Ų, compared to 43.8 Ų for 4-amino-1-methylpyrazole . The N1-isopropyl analog 4-amino-1-isopropyl-1H-pyrazol-5-ol has a TPSA of 58.4 Ų [1]. The TPSA increase of ~20 Ų relative to the simplest comparator is primarily driven by the additional hydroxyl oxygen (contributing ~20 Ų) and places the target compound closer to the empirical TPSA threshold of <60–70 Ų often used to predict favorable oral absorption or blood–brain barrier penetration, whereas 4-amino-1-methylpyrazole falls well below this range, predicting different passive permeability behavior [1].

TPSA vs. Des-Isopropyl

Head-to-head

Target TPSA 64.1 Ų vs. 43.8 Ų (des-isopropyl) Δ +20.3 Ų

Informs permeability and cellular uptake predictions

Computed; verify with PAMPA/Caco-2

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 64.07 Ų
Comparator Or Baseline	4-Amino-1-methylpyrazole: TPSA = 43.8 Ų; 4-Amino-1-isopropyl-1H-pyrazol-5-ol: TPSA = 58.4 Ų
Quantified Difference	ΔTPSA = +20.3 Ų vs. 4-amino-1-methylpyrazole; +5.7 Ų vs. N1-isopropyl analog
Conditions	Computed values: ChemScene (target); Angene Chemical (4-amino-1-methylpyrazole); PubChem (N1-isopropyl analog)

Why This Matters

A TPSA difference of >20 Ų translates into measurably different Caco-2 or PAMPA permeability predictions, meaning that permeability or cellular uptake data obtained with 4-amino-1-methylpyrazole cannot be extrapolated to the target compound without experimental verification.

• [1] PubChem. 4-Amino-1-isopropyl-1H-pyrazol-5-ol – Compound Summary CID 45116733. https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-isopropyl-1H-pyrazol-5-ol (accessed 2026-04-28). View Source

Kinase Hinge-Binder Pharmacophore Compatibility

The 4-amino-1H-pyrazole motif is a validated ATP-competitive kinase hinge-binding pharmacophore, exemplified by clinical candidates and tool compounds targeting JAK, CDK, p38 MAPK, and GSK-3β kinases [1][2]. The C3-isopropyl substituent in the target compound fills a hydrophobic pocket adjacent to the hinge region, a role that cannot be fulfilled by the des-isopropyl analog 4-amino-1-methylpyrazole [2]. While no direct head-to-head kinase IC50 data exist for the target compound itself, 4-amino-3-isopropyl-1-methyl-1H-pyrazole-5-carboxamide derivatives have demonstrated immunosuppressant activity with IC50 < 1 µM in mixed leukocyte response (MLR) assays, and closely related 4-amino-(1H)-pyrazole derivatives have shown potent JAK inhibition [3][4]. The 5-hydroxyl group in the target compound provides a synthetic handle for prodrug esterification or ether-linked conjugation that the 5-carboxamide analog lacks [1].

Kinase Hinge-Binder Potential

Class-level

4-NH₂ hinge motif + C3-iPr hydrophobic pocket + C5-OH conjugation handle

Supports kinase inhibitor design; no direct IC50 for this CAS

Class-level SAR; confirm with kinase panel

Evidence Dimension	Kinase pharmacophore compatibility and derivatization potential
Target Compound Data	4-NH₂ (hinge-binding motif) + C3-iPr (hydrophobic pocket) + C5-OH (conjugation handle); no direct IC50 data available
Comparator Or Baseline	4-Amino-1-methylpyrazole: lacks C3 hydrophobic substituent, weaker hydrophobic pocket occupancy expected; 4-Amino-3-isopropyl-1-methyl-1H-pyrazole-5-carboxamide: MLR IC50 < 1 µM (immunosuppressant class); 4-amino-(1H)-pyrazole JAK inhibitor series: potent kinase inhibition reported
Quantified Difference	Not quantifiable without direct comparator assay; structural inference only
Conditions	Class-level SAR inference from published aminopyrazole kinase inhibitor literature; no direct assay data for this specific CAS number

Why This Matters

For medicinal chemistry programs targeting kinases, the C3-isopropyl substitution pattern is a critical pharmacophoric feature that distinguishes the target compound from simpler 4-aminopyrazoles; procurement decisions should be driven by the match between the compound's substitution pattern and the intended hydrophobic pocket occupancy.

• [1] Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules (MDPI), 2023. https://www.mdpi.com (accessed 2026-04-28). View Source
• [2] Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. ACS Omega / relevant journal. https://www.omicsdi.org (accessed 2026-04-28). View Source
• [3] Synthesis and immunosuppressant activity of pyrazole carboxamides. Bioorganic & Medicinal Chemistry Letters, 1998. https://www.sciencedirect.com (accessed 2026-04-28). View Source
• [4] Heterocyclic pyrazole compounds, method for preparing the same and use thereof. US Patent 8,853,207 B2, 2014. https://www.sumobrain.com (accessed 2026-04-28). View Source

4-Amino-1-methyl-3-isopropyl-1H-pyrazol-5-ol Application Scenarios

Kinase Hinge-Binder with C5-OH Conjugation

The 4-amino group serves as the canonical ATP-competitive hinge-binding element, while the C3-isopropyl fills the hydrophobic selectivity pocket adjacent to the hinge region . The C5-hydroxyl provides a nucleophilic site for ester or ether prodrug formation, PEG linker attachment, or biotin conjugation without requiring protecting-group manipulation of the 4-NH₂ . The logP of 0.83 and TPSA of 64.1 Ų place the compound in a favorable physicochemical range for lead-like fragment elaboration . Substitution with 4-amino-1-methylpyrazole (lacking C3-iPr) would sacrifice hydrophobic pocket occupancy; substitution with the N1-isopropyl analog would alter both logP and steric profile at the ribose pocket interface .

4,5-Fused Heterocycle Synthesis

The ortho relationship of the 4-NH₂ and 5-OH groups enables regioselective cyclocondensation with 1,3-dielectrophiles (e.g., α-haloketones, β-ketoesters, or orthoesters) to form [4,5-d] fused pyrazolo-oxazoles, -imidazoles, or -pyrimidines . The C3-isopropyl group remains inert under typical cyclocondensation conditions (AcOH/EtOH, 60–100 °C), whereas the N1-isopropyl analog 4-amino-1-isopropyl-1H-pyrazol-5-ol would produce N1-fused regioisomers with different ring topology . The boiling point of ~301 °C provides a wide thermal operating window for solvent removal and high-temperature cyclization steps compared to the simpler analog (bp ~231 °C) .

Physicochemical Reference for Building Block Libraries

The target compound occupies a unique position in the C3-alkyl-4-amino-5-hydroxypyrazole chemical space, with logP = 0.83 bridging the gap between hydrophilic 4-amino-1-methylpyrazole (logP −0.4) and more lipophilic diarylpyrazoles (logP > 3) . Its computed descriptors (TPSA = 64.1 Ų, HBD = 2, HBA = 4, rotatable bonds = 1) can serve as a reference point for building block library enumeration, QSAR model calibration, or property-based filtering in virtual screening workflows . The absence of direct bioactivity data for this specific CAS number means procurement is primarily driven by its unique physicochemical profile and synthetic versatility rather than by a pre-validated biological target .

Agrochemical/Veterinary Pyrazole Intermediate

Patents covering 5-substituted alkylaminopyrazole derivatives as pesticides (Bayer CropScience) and pyrazole-based sigma receptor ligands demonstrate the industrial relevance of C3-alkyl-4-aminopyrazole scaffolds . The C3-isopropyl group provides steric bulk and metabolic stability relative to C3-ethyl or C3-methyl analogs, while the free 5-OH enables late-stage sulfonylation, phosphorylation, or glycosylation for agrochemical lead optimization . The hydrogen-bond donor/acceptor array (2/4) supports formulation-relevant solubility tuning via salt or co-crystal formation, differentiating it from the 5-amino regioisomer 3-isopropyl-1-methyl-1H-pyrazol-5-amine which lacks the hydroxyl handle .

Application

Selection Property

Validation Focus

Kinase pharmacophore elaboration

C3-isopropyl occupancy & C5-OH conjugation site

Hydrophobic pocket fit and linker attachment feasibility

4,5-Fused heterocycle synthesis

Ortho 4-NH₂/5-OH cyclocondensation reactivity

Regioselective ring closure and thermal tolerance

Physicochemical library reference

Unique logP/TPSA/HBD-HBA profile window

QSAR model calibration and property-based filtering

Agrochemical lead optimization

C3-isopropyl steric bulk + C5-OH derivatization

Sulfonylation/glycosylation compatibility assessment